Cas no 216983-03-8 (2,4,7-Trimethyldibenzothiophene)

• Product Name: 2,4,7-Trimethyldibenzothiophene
• CAS No: 216983-03-8
• MF: C₁₅H₁₄S
• MW: 226.336662769318
• CID: 253564
• PubChem ID: 6428292
• Update Time: 2025-05-27

2,4,7-Trimethyldibenzothiophene Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,2,4,7-trimethyl-
• 2,4,7-Trimethyldibenzothiophene
• Dibenzothiophene,2,4,7-trimethyl
• DTXSID30423829
• 2,4,7-trimethyl-dibenzothiophene
• 216983-03-8
• 2,4,7-Trimethyldibenzo[b,d]thiophene
• YDWNRDFOOADVGC-UHFFFAOYSA-N
• SCHEMBL14797842
• Dibenzothiophene, 2,4,7-trimethyl

• Inchi： 1S/C15H14S/c1-9-4-5-12-13-7-10(2)6-11(3)15(13)16-14(12)8-9/h4-8H,1-3H3
• InChI Key： YDWNRDFOOADVGC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 226.08200
• Monoisotopic Mass: 226.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 380.1 °C at 760 mmHg
• Flash Point: 137.4 °C
• PSA: 28.24000
• LogP: 4.97970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on 2,4,7-Trimethyldibenzothiophene

Introduction to 2,4,7-Trimethyldibenzothiophene (CAS No. 216983-03-8)

2,4,7-Trimethyldibenzothiophene (CAS No. 216983-03-8) is a complex organic compound that belongs to the dibenzothiophene family. This compound is of significant interest in various fields of chemistry and materials science due to its unique structural and electronic properties. The presence of multiple methyl groups and the thiophene ring system contributes to its stability and reactivity, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 2,4,7-Trimethyldibenzothiophene consists of a central thiophene ring fused with two benzene rings, with methyl groups attached at the 2, 4, and 7 positions. This configuration imparts specific chemical and physical properties that are advantageous in various applications. For instance, the compound exhibits excellent thermal stability and resistance to oxidation, which are crucial for its use in high-performance materials.

Recent research has focused on the potential applications of 2,4,7-Trimethyldibenzothiophene in the development of organic semiconductors and photovoltaic materials. Studies have shown that this compound can be used as a building block for designing organic electronic devices with improved efficiency and stability. The unique electronic structure of 2,4,7-Trimethyldibenzothiophene allows for the fine-tuning of energy levels and charge transport properties, which are essential for optimizing device performance.

In the field of pharmaceuticals, 2,4,7-Trimethyldibenzothiophene has been explored as a potential scaffold for drug discovery. Its rigid structure and ability to form stable complexes with metal ions make it an attractive candidate for developing new therapeutic agents. Research has indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties, opening up new avenues for medicinal chemistry.

The synthesis of 2,4,7-Trimethyldibenzothiophene typically involves multi-step reactions starting from readily available precursors such as thiophenols and aromatic compounds. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the Povarov reaction followed by methylation steps to introduce the methyl groups at the desired positions.

The characterization of 2,4,7-Trimethyldibenzothiophene is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be employed to determine the precise three-dimensional arrangement of atoms within the molecule.

In environmental studies, the behavior and fate of 2,4,7-Trimethyldibenzothiophene in different media have been investigated. Research has shown that this compound is relatively stable under environmental conditions but can be degraded by microbial processes under certain conditions. Understanding its environmental fate is crucial for assessing potential risks associated with its use in industrial applications.

The safety profile of 2,4,7-Trimethyldibenzothiophene has also been evaluated in various studies. Toxicological assessments have indicated that this compound is generally considered safe when handled under appropriate conditions. However, proper handling guidelines should be followed to minimize any potential risks associated with exposure.

In conclusion, 2,4,7-Trimethyldibenzothiophene (CAS No. 216983-03-8) is a versatile compound with a wide range of applications in materials science and pharmaceuticals. Its unique structural features and chemical properties make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further in the coming years.